Cas no 7525-64-6 (4-methyloxan-4-ol)

• Product Name: 4-methyloxan-4-ol
• CAS No: 7525-64-6
• MF: C₆H₁₂O₂
• MW: 116.158282279968
• MDL: MFCD13193576
• CID: 539847
• PubChem ID: 12347118
• Update Time: 2025-11-06

4-methyloxan-4-ol Chemical and Physical Properties

Names and Identifiers

• 4-Methyltetrahydro-2H-pyran-4-ol
• 2H-Pyran-4-ol, tetrahydro-4-methyl-
• 4-methyloxan-4-ol
• 4-methyl-tetrahydro-2H-pyran-4-ol
• 4-methyltetrahydropyran-4-ol
• 4-hydroxy-4-methyltetrahydropyran
• 4-methyl-4-hydroxytetrahydropyran
• DCUYGCJQVJXUHU-UHFFFAOYSA-N
• 4-methyl-4-hydroxytetrahydro-pyran
• Tetrahydro-4-methyl-2H-pyran-4-ol
• RP19242
• SB22755
• SY110761
• ST2411557
• AB
• J-515830
• AKOS012522986
• CS-W006621
• DTXSID70492877
• 7525-64-6
• MFCD13193576
• SCHEMBL562149
• AMY23045
• A865714
• Q63392592
• GS-4056
• FT-0720942
• A1-09234
• EN300-301359
• DA-03072

• MDL： MFCD13193576
• Inchi： 1S/C6H12O2/c1-6(7)2-4-8-5-3-6/h7H,2-5H2,1H3
• InChI Key： DCUYGCJQVJXUHU-UHFFFAOYSA-N
• SMILES： O1CCC(C)(CC1)O

Computed Properties

• Exact Mass: 116.08400
• Monoisotopic Mass: 116.083729621g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 8
• Rotatable Bond Count: 0
• Complexity: 74.6
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 29.5
• XLogP3: 0.1

Experimental Properties

• Boiling Point: 197.1±8.0°C at 760 mmHg
• PSA: 29.46000
• LogP: 0.54780

4-methyloxan-4-ol Security Information

• Hazard Statement： H315-H319-H335
• Storage Condition：Sealed in dry,2-8°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Oxanes Oxanes
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Oxanes
• Solvents and Organic Chemicals Organic Compounds Alcohol/Ether

Additional information on 4-methyloxan-4-ol

Comprehensive Overview of 4-methyloxan-4-ol (CAS No. 7525-64-6): Properties, Applications, and Industry Insights

4-methyloxan-4-ol (CAS No. 7525-64-6), also known as 4-methyltetrahydro-2H-pyran-4-ol, is a cyclic ether alcohol with a unique molecular structure. This compound has garnered significant attention in recent years due to its versatile applications in flavor and fragrance industries, pharmaceutical intermediates, and specialty chemicals. Its molecular formula, C₆H₁₂O₂, and distinct oxane ring structure contribute to its stability and reactivity, making it a valuable building block in organic synthesis.

One of the most searched questions about 4-methyloxan-4-ol is its role in sustainable chemistry. Researchers are increasingly exploring its potential as a green solvent alternative, aligning with the global shift toward eco-friendly manufacturing. The compound’s low toxicity and biodegradability profile make it a candidate for replacing traditional solvents in cosmetic formulations and agrochemicals. Additionally, its mild, sweet odor has led to its use in perfumery, where consumers demand natural-derived ingredients.

From a technical perspective, 4-methyloxan-4-ol exhibits a boiling point of approximately 180–185°C and a density of 1.02 g/cm³. These properties are critical for formulators seeking high-boiling point solvents or reaction media for high-temperature processes. The compound’s hydroxyl group also enables derivatization, allowing chemists to create customized polyfunctional molecules for niche applications. Recent patents highlight its utility in UV-curable resins and adhesive technologies, addressing trends in advanced materials.

In the pharmaceutical sector, CAS No. 7525-64-6 is investigated as a precursor for chiral auxiliaries and drug delivery systems. Its stereochemistry offers opportunities for asymmetric synthesis, a hot topic in API development. Furthermore, its compatibility with biocatalysis aligns with the industry’s push toward enzyme-mediated processes, reducing waste and energy consumption. These attributes position 4-methyloxan-4-ol as a future-proof intermediate in precision medicine.

Market analysts note growing demand for 4-methyloxan-4-ol in Asia-Pacific, driven by expansions in personal care and electronic chemicals. Regulatory frameworks like REACH and FDA GRAS status evaluations further influence its adoption. For manufacturers, optimizing cost-effective synthesis routes—such as catalytic hydrogenation of levulinic acid derivatives—remains a key focus area to meet scalability needs.

In conclusion, 4-methyloxan-4-ol (CAS No. 7525-64-6) exemplifies innovation at the intersection of chemistry and sustainability. Its multifaceted applications, from luxury fragrances to cutting-edge materials, underscore its relevance in modern science. As industries prioritize circular economy principles, this compound’s role is poised to expand, offering solutions for cleaner production and high-value chemicals.